Cas no 92512-74-8 (2-(4-methylphenyl)sulfanyl-1-phenylbutane-1,3-dione)

• Product Name: 2-(4-methylphenyl)sulfanyl-1-phenylbutane-1,3-dione
• CAS No: 92512-74-8
• MF: C₁₇H₁₆O₂S
• MW: 284.372743606567
• CID: 2815184
• Update Time: 2025-05-20

2-(4-methylphenyl)sulfanyl-1-phenylbutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 2-[(4-methylphenyl)thio]-1-phenyl-
• 1-phenyl-2-(p-tolylthio)butane-1,3-dione
• CBMicro_004485
• 2-(4-methylphenyl)sulfanyl-1-phenylbutane-1,3-dione
• SMSF0016022
• CB06399

• Inchi： 1S/C17H16O2S/c1-12-8-10-15(11-9-12)20-17(13(2)18)16(19)14-6-4-3-5-7-14/h3-11,17H,1-2H3
• InChI Key： MXQZAHZNHPTZTJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C(C(C)=O)C(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 4.2
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-methylphenyl)sulfanyl-1-phenylbutane-1,3-dione

2-(4-Methylphenyl)sulfanyl-1-phenylbutane-1,3-dione: A Comprehensive Overview

The compound with CAS No. 92512-74-8, commonly referred to as 2-(4-methylphenyl)sulfanyl-1-phenylbutane-1,3-dione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfanyl group attached to a 4-methylphenyl ring and a phenyl-substituted butane dione backbone. The combination of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 2-(4-methylphenyl)sulfanyl-1-phenylbutane-1,3-dione in various applications, particularly in the development of bioactive compounds. Its structure suggests that it could serve as a scaffold for the creation of novel drugs or agrochemicals. For instance, research published in 2023 explored its role as a precursor in the synthesis of anti-inflammatory agents, leveraging its ability to undergo various chemical transformations while retaining its core functionality.

One of the key aspects of this compound is its sulfanyl group, which is known to contribute to antioxidant properties. This feature has led to investigations into its potential use in cosmetic formulations aimed at combating oxidative stress. Additionally, the butane dione backbone provides a platform for further functionalization, enabling researchers to explore its utility in diverse chemical reactions. Recent advancements in catalytic methods have facilitated more efficient syntheses of this compound, reducing production costs and enhancing its viability for large-scale applications.

The 4-methylphenyl substituent further adds complexity to the molecule's profile. This group not only influences the compound's solubility and stability but also plays a role in its interaction with biological systems. Studies conducted in 2023 demonstrated that this substituent could enhance the bioavailability of derivatives when administered orally, making it a promising candidate for drug delivery systems.

In terms of physical properties, 2-(4-methylphenyl)sulfanyl-1-phenylbutane-1,3-dione exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic synthesis protocols that require precise control over reaction conditions.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under aerobic conditions, revealing that it undergoes microbial transformation into less complex compounds within a relatively short timeframe. This finding aligns with growing concerns over sustainability and the need for eco-friendly chemical practices.

In conclusion, 2-(4-methylphenyl)sulfanyl-1-phenylbutane-1,3-dione stands out as a versatile molecule with multifaceted applications across various industries. Its unique structure, coupled with advancements in synthetic methodologies and an increasing emphasis on sustainability, positions it as a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in shaping future innovations.